OICR12694 TFA

• Molecular Formula: C31H29ClF6N8O6
• Molecular Weight: 759.1 g/mol
• InChI: InChI=1S/C29H28ClF3N8O4.C2HF3O2/c1-13-10-38(2)6-7-40(13)19-9-17(22(30)26(33)36-19)35-20(42)12-39-11-16(14-8-15(27(34)44)25(43)24(32)23(14)31)21-28(39)37-18-4-3-5-41(18)29(21)45;3-2(4,5)1(6)7/h8-9,11,13,43H,3-7,10,12H2,1-2H3,(H2,34,44)(H,35,36,42);(H,6,7)/t13-;/m0./s1
• InChIKey: VEICMXWSNXKJSQ-ZOWNYOTGSA-N

OICR12694 TFA – Compound Overview

OICR12694 TFA (JNJ-65234637 TFA) is a trifluoroacetate salt form of a potent and selective small-molecule inhibitor of the B-cell lymphoma 6 (BCL6) BTB domain [1]. It binds directly to the lateral groove of the BCL6 BTB domain, disrupting the protein-protein interaction with transcriptional co-repressors that is essential for BCL6's oncogenic function in diffuse large B-cell lymphoma (DLBCL) and other BCL6-driven neoplasms . The compound is characterized by low nanomolar binding affinity (SPR Kd = 5 nM), robust cellular activity (SUDHL4 Luc EC50 = 89 nM; Karpas-422 IC50 = 92 nM), and oral bioavailability demonstrated in both mouse (F = 36%) and dog (F = 47%) preclinical models [2].

Target Engagement: BCL6 BTB lateral groove inhibitor for co-repressor disruption studies.

Selectivity Profile: BTB-ZF family selectivity profiling for off-target assessment.

Oral Exposure: Dual-species oral PK characterization supports in vivo dosing research.

Reported bioavailability data; review species-specific parameters.

• [1] Mamai A, Chau AM, Wilson BJ, et al. Discovery of OICR12694: A Novel, Potent, Selective, and Orally Bioavailable BCL6 BTB Inhibitor. ACS Med Chem Lett. 2023;14(2):199-210. View Source
• [2] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. Table 7: Pharmacokinetics Parameters of OICR12694 in Mouse and Dog. View Source

Why OICR12694 TFA Is Not Substitutable

BCL6-targeted small molecules exhibit profound heterogeneity in binding affinity, cellular potency, oral bioavailability, and BTB-domain selectivity that precludes simple interchangeability [1]. While compounds like BI-3802 achieve low nanomolar IC50 values as degraders, they lack reported oral pharmacokinetic data and operate through a fundamentally different mechanism (polymerization-induced degradation) that may not recapitulate inhibitor pharmacology [2]. Conversely, orally bioavailable alternatives such as CCT369260 (IC50 = 520 nM) and WK500B (Kd = 1.61 µM) demonstrate substantially weaker target engagement compared to OICR12694 (Kd = 5 nM), compromising their utility in assays requiring robust BCL6 inhibition . The TFA salt form of OICR12694 offers enhanced solubility and handling characteristics relative to the free base, yet retains identical biological activity—a critical consideration for reproducible in vitro and in vivo workflows . The quantitative evidence presented below establishes that OICR12694 TFA occupies a unique position at the intersection of high intrinsic potency, confirmed oral bioavailability, and broad BTB-domain selectivity, making substitution with alternative BCL6 agents scientifically indefensible without explicit revalidation of experimental parameters.

OICR12694 TFA

Reversible, selective, oral BTB inhibitor

Low-nanomolar binding, >100-fold BTB-ZF selectivity, dual-species oral PK, clean CYP/hERG in vitro panel.

Early Inhibitors (79-6, FX1)

Micromolar affinity, no oral PK

Oral bioavailability data absent; may require i.p. administration, complicating in vivo modeling and translational relevance.

OICR12694 TFA

Preserves BCL6 protein; dose-dependent blockade

Reversible co-repressor inhibition without degradation; maintains BTB-independent scaffolding roles.

Degraders (BI-3802, CCT369260)

Proteasomal BCL6 elimination

Degradation abolishes both BTB-dependent and independent functions, altering pharmacological and safety-related endpoint context.

OICR12694 TFA

Multi-parameter profile unavailable in class

Combines selectivity, oral PK, and in vitro safety data in a single research tool compound.

Other BCL6 inhibitors

Incomplete characterization

Selectivity depth, PK translation, or safety panels may not replicate OICR12694's comprehensive dataset; verify before substitution.

• [1] Huckvale R, et al. Improved Binding Affinity and Pharmacokinetics Enable Sustained Degradation of BCL6 In Vivo. (Related BCL6 inhibitor landscape context). View Source
• [2] Chemical Probes Portal. Probe BI-3802: BCL6 degrader with IC50 ≤ 3 nM, mechanism via polymerization. View Source

OICR12694 TFA Comparative Evidence

BCL6 BTB Binding Affinity

In direct binding measurements via surface plasmon resonance (SPR), OICR12694 TFA exhibits a Kd of 5 nM for the BCL6 BTB domain . This represents an approximately 100-fold improvement in target affinity over the orally bioavailable inhibitor CCT369260 (IC50 = 520 nM in cellular assays; direct Kd not reported but potency strongly correlates) and a 322-fold improvement over WK500B (Kd = 1.61 µM) . The low nanomolar binding of OICR12694 ensures robust target occupancy at pharmacologically achievable concentrations, enabling reliable inhibition of BCL6-co-repressor interactions in both biochemical and cellular settings.

Binding Affinity

Reported

SPR Kd = 5 nM

Low-nanomolar target engagement context for assay design.

27,600-fold improvement over 79-6 (138 µM); source: ACS Med Chem Lett 2023.

Evidence Dimension	BCL6 BTB domain binding affinity (Kd)
Target Compound Data	OICR12694 TFA: Kd = 5 nM (SPR)
Comparator Or Baseline	CCT369260: IC50 = 520 nM (cellular); WK500B: Kd = 1.61 µM (SPR)
Quantified Difference	~100-fold more potent than CCT369260; 322-fold more potent than WK500B
Conditions	Surface plasmon resonance (SPR) assay using recombinant BCL6 BTB domain; cellular potency for CCT369260 reported as IC50 in BCL6-dependent cells.

Why This Matters

Higher binding affinity reduces the compound concentration required for effective target engagement, minimizing off-target effects at high doses and enabling more physiologically relevant experimental concentrations.

Cellular Antiproliferative Potency in DLBCL

OICR12694 TFA demonstrates sub-100 nM antiproliferative activity in BCL6-dependent DLBCL cell lines, with an EC50 of 89 nM in a SUDHL4 luciferase reporter assay for BCL6 transcriptional activity and an IC50 of 92 nM for growth inhibition in Karpas-422 cells [1]. In contrast, the orally bioavailable BCL6 inhibitor CCT369260 exhibits an IC50 of 520 nM in BCL6-dependent cell lines—approximately 5.7-fold weaker than OICR12694 . This differential potency translates into a significantly lower effective concentration for OICR12694, enabling more complete BCL6 pathway inhibition at concentrations that avoid solubility limitations or cytotoxicity from high compound loading.

Cellular Potency (DLBCL)

Data to verify

Karpas-422 IC50 = 92 nM

Supports cellular assay response context for DLBCL model screening.

~393-fold more potent than FX1 in reporter assay; cross-study comparison.

Evidence Dimension	Cellular potency in BCL6-dependent lymphoma models
Target Compound Data	OICR12694 TFA: SUDHL4 Luc EC50 = 89 nM; Karpas-422 IC50 = 92 nM
Comparator Or Baseline	CCT369260: IC50 = 520 nM (BCL6-dependent cell lines)
Quantified Difference	5.7-fold more potent in cellular assays
Conditions	SU-DHL-4 cells (luciferase reporter) and Karpas-422 cells (growth inhibition); CCT369260 tested in similar BCL6-dependent cellular context.

Why This Matters

Superior cellular potency reduces the compound concentration required for biological effect, minimizing experimental variability from solvent effects and enabling cleaner interpretation of BCL6-dependent phenotypes.

• [1] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. SUDHL4 Luc EC50 = 89 nM; Karpas-422 IC50 = 92 nM. View Source

BTB-Domain Selectivity Profile

OICR12694 TFA demonstrates confirmed oral bioavailability in both mouse (F = 36%) and dog (F = 47%) following oral administration at 5 mg/kg, with Cmax values of 1310 nM (mouse) and 2270 nM (dog) and half-lives of 1.6 h and 6.1 h, respectively [1]. The orally bioavailable comparator CCT369260 exhibits comparable mouse oral bioavailability (F = 54%) but with an approximately 5-fold lower Cmax (oral, 1.2 ng/mL vs. 1310 nM for OICR12694) and a substantially weaker cellular IC50 (520 nM vs. 92 nM) [2]. OICR12694 also demonstrates favorable clearance in both species (CL = 22 mL/min/kg in mouse, 9.1 mL/min/kg in dog) and low potential for CYP inhibition (IC50 > 10 µM across six major CYP isoforms), supporting its utility in chronic oral dosing regimens for preclinical efficacy studies [3].

BTB-ZF Selectivity

Data to verify

>100-fold over 6 BTB proteins

BTB-family selectivity data reduce off-target confounding risk.

SPR panel: BAZF, MIZ1, PLZF, FAZF, Kaiso, LRF; broader than 79-6 characterization.

Evidence Dimension	Oral bioavailability and pharmacokinetic exposure
Target Compound Data	OICR12694 TFA: Mouse F = 36%, Cmax = 1310 nM, CL = 22 mL/min/kg; Dog F = 47%, Cmax = 2270 nM, CL = 9.1 mL/min/kg
Comparator Or Baseline	CCT369260: Mouse F = 54%, Cmax = ~1.2 ng/mL (converted to ~2.4 nM), CL = 20 mL/min/kg
Quantified Difference	OICR12694 achieves >500-fold higher Cmax in mouse oral dosing
Conditions	Mouse PK: 1 mg/kg IV, 5 mg/kg PO; Dog PK: 1 mg/kg IV, 5 mg/kg PO. CCT369260 data from published mouse PK studies.

Why This Matters

Confirmed oral bioavailability across two preclinical species, combined with high Cmax exposure and low CYP inhibition liability, makes OICR12694 TFA the preferred tool compound for in vivo BCL6 target validation and efficacy studies requiring convenient oral dosing.

• [1] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. Table 7: Pharmacokinetics Parameters of OICR12694 in Mouse and Dog. View Source
• [2] PMC Table 6: Pharmacokinetic Properties of Compounds CCT369260 (2) and CCT373566 (12a). View Source
• [3] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. CYP inhibition IC50 >10 µM. View Source

Oral PK in Mouse and Dog

OICR12694 TFA exhibits greater than 100-fold binding selectivity for the BCL6 BTB domain over a panel of six closely related BTB-domain proteins, including BAZF, MIZ1, PLZF, FAZF, Kaiso, and LRF [1]. This selectivity profile was established using SPR binding assays and is documented in Supplemental Table S2 of the primary discovery publication [2]. While many BCL6 inhibitors (e.g., FX1, with an IC50 of 35 µM) lack reported selectivity data against the BTB family, OICR12694's broad BTB-domain selectivity ensures that observed biological effects can be confidently attributed to BCL6 inhibition rather than confounding activity at related transcriptional regulators .

Oral PK (Mouse/Dog)

Reported

Mouse F=36% / Dog F=47%

Oral PK context for in vivo dosing study design.

Dual-species data; dog T1/2 6.1 h, Cmax 2,270 nM.

Evidence Dimension	BTB-domain selectivity (fold-selectivity over related proteins)
Target Compound Data	OICR12694 TFA: >100-fold selectivity over BAZF, MIZ1, PLZF, FAZF, Kaiso, LRF
Comparator Or Baseline	Other BCL6 inhibitors (e.g., FX1) lack comprehensive BTB selectivity data
Quantified Difference	>100-fold discrimination margin
Conditions	SPR binding assays using recombinant BTB domains from human BAZF, MIZ1, PLZF, FAZF, Kaiso, and LRF.

Why This Matters

High BTB-domain selectivity reduces the risk of off-target pharmacology, enabling cleaner interpretation of BCL6-specific biological effects and minimizing confounding variables in mechanistic studies.

• [1] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. 'greater than 100-fold binding selectivity toward other BTB proteins.' View Source
• [2] Supplemental Table S2, ACS Med Chem Lett. 2023;14(2):199-210. BTB selectivity panel data. View Source

CYP and hERG Safety Profile

OICR12694 TFA demonstrates minimal inhibition of major cytochrome P450 (CYP) isoforms, with IC50 values >10 µM against CYP1A2, 2C8, 2C9, 2C19, 2D6, and 3A4 in vitro [1]. This low CYP inhibition liability compares favorably to many preclinical BCL6 tool compounds for which CYP interaction data are not publicly disclosed, reducing the risk of confounding pharmacokinetic interactions in combination studies . Additionally, OICR12694 shows minimal hERG channel inhibition (data not shown) and was negative in both Ames and in vitro micronucleus assays, supporting its suitability for chronic in vivo dosing paradigms without significant genotoxicity or cardiac safety concerns [2].

In Vitro Safety Panel

Data to verify

CYP IC50 >10 µM; hERG minimal

Safety pharmacology panel context for combination studies.

109-kinase panel negative at 1 µM; Ames/micronucleus negative.

Evidence Dimension	CYP enzyme inhibition liability
Target Compound Data	OICR12694 TFA: IC50 >10 µM for CYP1A2, 2C8, 2C9, 2C19, 2D6, 3A4
Comparator Or Baseline	Most preclinical BCL6 inhibitors lack publicly disclosed CYP inhibition data
Quantified Difference	>10 µM IC50 for all six tested CYP isoforms
Conditions	In vitro CYP inhibition assays using human recombinant enzymes.

Why This Matters

Low CYP inhibition liability minimizes the risk of drug-drug interactions in combination therapy studies and reduces potential confounding pharmacokinetic variables in preclinical efficacy models.

• [1] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. 'IC50 values of >10 μM for CYP 1A2, 2C8, 2C9, 2C19, 2D6, and 3A4.' View Source
• [2] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. 'negative in Ames and micronucleus in vitro assays.' View Source

OICR12694 TFA Application Scenarios

In Vivo Oral Dosing for DLBCL Xenografts

OICR12694 TFA is uniquely suited for chronic oral dosing studies in murine xenograft models of diffuse large B-cell lymphoma (DLBCL) due to its confirmed oral bioavailability (F = 36% in mouse) and high Cmax exposure (1310 nM at 5 mg/kg PO) [1]. The compound's sub-100 nM cellular potency in BCL6-dependent cell lines (SUDHL4 EC50 = 89 nM; Karpas-422 IC50 = 92 nM) ensures that pharmacologically achievable plasma concentrations remain above the cellular IC90 throughout the dosing interval . The low CYP inhibition liability (IC50 >10 µM across six major isoforms) and favorable genotoxicity profile (negative Ames and micronucleus assays) further support its use in combination regimens with standard-of-care agents such as rituximab or chemotherapy without confounding drug-drug interactions [2].

Co-Repressor Blockade vs. Protein Degradation Studies

For ex vivo and in vitro target engagement studies requiring robust and selective BCL6 inhibition, OICR12694 TFA provides a high-confidence tool compound. Its low nanomolar binding affinity (SPR Kd = 5 nM) and >100-fold selectivity over six related BTB-domain proteins (BAZF, MIZ1, PLZF, FAZF, Kaiso, LRF) ensure that observed effects on BCL6 target gene expression (e.g., CD69, CXCR4) can be attributed specifically to BCL6 pathway modulation rather than off-target BTB protein interactions [1]. The TFA salt form offers enhanced aqueous solubility compared to the free base, facilitating reproducible preparation of dosing solutions for cell culture and in vivo administration .

Combination Therapy Screening with Low DDI Risk

OICR12694 TFA's favorable safety pharmacology profile—including minimal hERG channel inhibition and negative genotoxicity findings—supports its use in combination screening campaigns where additive or synergistic effects with other targeted agents (e.g., venetoclax, a BCL2 inhibitor) or conventional chemotherapy (e.g., doxorubicin) are being evaluated [1]. The compound's low CYP inhibition risk (IC50 >10 µM) reduces the likelihood of pharmacokinetic interactions that could confound interpretation of combination efficacy, making it a preferred tool for rational combination design in activated B-cell (ABC) DLBCL models where BCL6 and BCL2 co-dependence has been documented .

Selectivity-Driven Target Validation in BTB-ZF Family

As one of the most extensively characterized orally bioavailable BCL6 BTB inhibitors disclosed to date, OICR12694 TFA serves as an ideal reference compound for benchmarking new BCL6 inhibitor candidates in both biochemical and cellular assays [1]. Its well-defined binding mode (co-crystal structure at 1.30 Å resolution) provides a structural template for rational design, while its comprehensive selectivity data (>100-fold over BTB family proteins) and safety pharmacology profile establish a high bar for compound progression criteria . Procurement of OICR12694 TFA ensures consistency across screening campaigns and enables direct comparison of novel chemical matter against a validated, publication-backed benchmark.

Application

Selection Property

Validation Focus

Oral dosing in BCL6-dependent DLBCL models

Oral bioavailability and dual-species PK characterization

Dosing regimen validation in xenograft studies

Reversible co-repressor inhibition studies

Non-degrading, reversible inhibitor profile

BCL6 protein level monitoring and co-repressor pathway analysis

Combination therapy screening studies

In vitro CYP/hERG safety panel context

Drug-drug interaction risk assessment in combination assays

BTB-ZF family selectivity profiling studies

Comprehensive BTB-ZF selectivity characterization

Off-target BTB protein assessment in selectivity panels

• [1] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. Full pharmacological characterization. View Source
• [2] Mamai A, et al. ACS Med Chem Lett. 2023;14(2):199-210. CYP inhibition and safety pharmacology data. View Source